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Compound of Interest

Compound Name: Lentztrehalose C

Cat. No.: B10855774 Get Quote

For immediate reference, treat Lentztrehalose C as a non-hazardous chemical waste. Follow

standard laboratory procedures for chemical disposal. Small quantities can typically be

dissolved in a large amount of water and flushed down the drain, while larger quantities should

be collected in a designated chemical waste container for disposal by a licensed contractor.

Lentztrehalose C, a novel cyclized analog of trehalose, is gaining attention in biomedical

research for its potential as an autophagy inducer.[1][2] While specific safety data sheets (SDS)

for Lentztrehalose C are not yet widely available due to its novelty, its structural similarity to

the non-hazardous compound trehalose and initial research findings suggest a low toxicity

profile.[3] This guide provides essential information for the safe and proper disposal of

Lentztrehalose C in a laboratory setting, ensuring the safety of personnel and compliance with

standard regulations.

Key Safety Considerations
Current research indicates that Lentztrehalose C exhibits low toxicity to mammalian cells and

microbes.[3] It is a stable analog of trehalose and is only minimally hydrolyzed by the enzyme

trehalase.[1][2] Despite its apparent low hazard, it is crucial to handle Lentztrehalose C with

standard laboratory precautions.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat and closed-toe shoes.
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Use nitrile gloves to prevent skin contact.

Wear safety glasses to protect from splashes.

Disposal Procedures
The appropriate disposal method for Lentztrehalose C depends on the quantity and the form

of the waste (solid or aqueous solution).

For Small Quantities (typically < 1 gram solid or < 100 mL of a dilute solution):

Dissolution: Dissolve the solid Lentztrehalose C in a large volume of water.

Dilution: Further dilute the solution with running water.

Drain Disposal: Pour the diluted solution down the sanitary sewer drain, followed by flushing

with a copious amount of water.

For Large Quantities or Bulk Material:

Collection: Collect waste Lentztrehalose C (solid or concentrated liquid) in a clearly labeled,

sealed, and appropriate chemical waste container.

Labeling: The label should include "Waste Lentztrehalose C," the approximate quantity, and

the date.

Storage: Store the waste container in a designated and secure chemical waste storage area.

Professional Disposal: Arrange for pickup and disposal by a licensed environmental waste

management contractor.

Contaminated Materials:

Any materials, such as pipette tips, tubes, or paper towels, that come into contact with

Lentztrehalose C should be disposed of in the regular laboratory solid waste stream, unless

institutional policy dictates otherwise for non-hazardous chemical waste.

Quantitative Data Summary
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As Lentztrehalose C is a research compound, specific quantitative disposal limits have not

been established. The disposal procedures outlined above are based on general laboratory

safety guidelines for non-hazardous chemicals. For comparison, the related compound,

trehalose, is generally considered safe for drain disposal in small quantities.

Parameter Guideline Source

Toxicity
Low toxicity to mammalian

cells and microbes.[3]
Published Research

Regulatory Status
Not currently listed as a

hazardous waste.

General Chemical Safety

Information

Disposal of Small Quantities
Drain disposal with copious

amounts of water.
Standard Laboratory Practice

Disposal of Large Quantities
Collection for professional

disposal.
Standard Laboratory Practice

Experimental Protocols
Currently, there are no specific experimental protocols cited for the disposal of Lentztrehalose
C. The procedures provided are derived from standard best practices for the management of

non-hazardous laboratory chemical waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lentztrehalose C.

Lentztrehalose C Waste Small Quantity?
(<1g solid or <100mL dilute solution)

Dissolve in large
volume of waterYes

Collect in labeled
chemical waste container

No

Further dilute
with running water

Dispose down
sanitary sewer

Store in designated
waste area

Dispose via licensed
waste contractor
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Lentztrehalose C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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